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Compound of Interest

Compound Name: Glutathione sulfonate

Cat. No.: B155742

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Glutathione sulfonate, including operational and disposal plans, to
empower your team with the knowledge to work safely and effectively.

Essential Safety Information at a Glance

While specific occupational exposure limits for Glutathione sulfonate have not been
established, a cautious approach adhering to best laboratory practices is crucial. The following
table summarizes key safety and physical property information.
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Property Value Reference
Chemical Name Glutathione sulfonate [1112]

CAS Number 1637-70-3 [1]
Molecular Formula C10H17N309S2 [1]
Molecular Weight 387.38 g/mol [1]
Appearance White powder [2]

- Enhanced solubility in water
Solubility ) ) [2]
due to the sulfonic acid group.

Not established. Handle with
Occupational Exposure Limits care and use appropriate
(OELs) protective measures to

minimize exposure.

o No specific data available for
Toxicity Data (LD50) )
Glutathione sulfonate.

Personal Protective Equipment (PPE): Your First
Line of Defense

Proper personal protective equipment is non-negotiable when handling Glutathione sulfonate.
The following PPE is mandatory to minimize exposure and ensure personal safety:

o Eye Protection: Chemical safety goggles or a face shield are essential to protect against
potential splashes or dust particles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect
gloves for any signs of degradation or punctures before use.

e Body Protection: A laboratory coat or a chemical-resistant apron should be worn to protect
the skin and clothing from contamination.

» Respiratory Protection: In situations where dust may be generated and engineering controls
are not sufficient, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.
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Operational Plan: A Step-by-Step Guide to Safe
Handling

A systematic approach to handling Glutathione sulfonate from receipt to disposal is critical for
maintaining a safe laboratory environment.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

» Store Glutathione sulfonate in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

o Keep the container tightly sealed when not in use.

Preparation and Use

» All handling of Glutathione sulfonate powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhalation.

» Avoid the formation of dust. If weighing the powder, do so carefully to prevent it from
becoming airborne.

o Use dedicated spatulas and weighing boats.

* When preparing solutions, add the powder slowly to the solvent to avoid splashing.

Disposal Plan

o All waste materials contaminated with Glutathione sulfonate, including empty containers,
used PPE, and cleaning materials, should be considered chemical waste.

» Dispose of waste in clearly labeled, sealed containers.

e Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of Glutathione sulfonate down the drain.
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Emergency Procedures: Immediate Actions for
Unexpected Events

In the event of an accidental exposure or spill, prompt and correct action is crucial.

Spill Response

Evacuate: Immediately clear the area of all personnel.

Ventilate: Increase ventilation to the area, if it is safe to do so.

Contain: For small spills, gently cover the spill with an absorbent material (e.g., sand or
vermiculite). Avoid raising dust.

Clean-up: Wearing appropriate PPE, carefully scoop the contained material into a labeled
waste container. Clean the spill area with a suitable decontaminating agent and wipe dry.

Report: Report the incident to the laboratory supervisor and follow institutional reporting
procedures.

First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water.
Seek immediate medical attention.

Visualizing Safe Practices

To further clarify the procedural workflows, the following diagrams illustrate the safe handling

process and emergency response logic.
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Safe Handling Workflow for Glutathione Sulfonate
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Caption: Workflow for the safe handling of Glutathione sulfonate.
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Emergency Response for Glutathione Sulfonate Incidents
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Caption: Logical steps for emergency response to incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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